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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517 Get Quote

Application Notes and Protocols for Usp28-IN-4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Usp28-IN-4 is a potent and selective small molecule inhibitor of Ubiquitin-Specific Protease 28

(USP28), a deubiquitinating enzyme (DUB) that has emerged as a critical regulator of

oncogenic signaling pathways. USP28 plays a pivotal role in stabilizing a variety of

oncoproteins, most notably the transcription factor c-Myc, by removing ubiquitin chains and

thereby preventing their proteasomal degradation. Elevated levels of USP28 have been

observed in several cancers, correlating with poor prognosis. Usp28-IN-4 offers a valuable tool

for investigating the therapeutic potential of USP28 inhibition in cancer biology and drug

development. These application notes provide detailed protocols for utilizing Usp28-IN-4 in

cell-based assays to probe its effects on cell viability and protein stability.
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Property Value

Molecular Formula C₂₂H₁₈Cl₂N₂O₃S

Molecular Weight 461.36 g/mol

IC₅₀ 0.04 µM for USP28[1]

Solubility Sparingly soluble in DMSO (1-10 mg/mL)[2]

Storage

Store stock solutions at -80°C for up to 6

months or at -20°C for up to 1 month. Protect

from light.[1]

Stock Solution Preparation
To prepare a 10 mM stock solution of Usp28-IN-4 in DMSO:

Weigh out 1 mg of Usp28-IN-4.

Add 216.8 µL of high-quality, anhydrous DMSO.

Vortex or sonicate until the compound is fully dissolved. Gentle warming may be required.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store as

recommended.

Note: DMSO is hygroscopic; use a fresh, unopened bottle for optimal solubility. When diluting

the DMSO stock into aqueous solutions like cell culture media, it is recommended to make

intermediate dilutions in DMSO to prevent precipitation.[3] The final concentration of DMSO in

cell culture should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Biological Activity and Mechanism of Action
Usp28-IN-4 selectively inhibits the deubiquitinating activity of USP28. This inhibition leads to

the increased ubiquitination and subsequent proteasomal degradation of USP28 substrates. A

primary and well-characterized substrate of USP28 is the oncoprotein c-Myc.[4] By preventing

the deubiquitination of c-Myc, Usp28-IN-4 effectively reduces c-Myc protein levels in cancer
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cells, thereby inhibiting cell proliferation and survival. The activity of Usp28-IN-4 is highly

selective for USP28 over other deubiquitinases such as USP2, USP7, USP8, and USP9x.[1]

Signaling Pathway
The following diagram illustrates the role of USP28 in the c-Myc signaling pathway and the

mechanism of action for Usp28-IN-4.
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1. Seed cells in a 96-well plate

2. Allow cells to adhere overnight

3. Treat cells with varying concentrations of Usp28-IN-4

4. Incubate for the desired duration (e.g., 24-72 hours)

5. Add MTT solution to each well

6. Incubate for 1-4 hours to allow formazan formation

7. Add solubilization solution to dissolve formazan crystals

8. Read absorbance at 570 nm
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1. Treat cells with Usp28-IN-4

2. Lyse cells and quantify protein

3. Perform SDS-PAGE

4. Transfer proteins to a PVDF membrane

5. Block the membrane

6. Incubate with primary antibody (anti-c-Myc)

7. Incubate with HRP-conjugated secondary antibody

8. Detect with chemiluminescent substrate

9. Image the blot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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